
Fmoc-D-Isoleucine: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-D-Isoleucine

Cat. No.: B557662 Get Quote

An In-depth Examination of a Key Building Block in Peptide Synthesis and Drug Discovery

Fmoc-D-Isoleucine is a pivotal amino acid derivative extensively utilized by researchers,

scientists, and drug development professionals. Its unique structural characteristics, particularly

the presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the D-enantiomer of

isoleucine, make it an indispensable component in the solid-phase peptide synthesis (SPPS) of

novel therapeutic peptides and complex organic molecules. This guide provides a

comprehensive overview of its chemical identity, properties, and critical applications, with a

focus on detailed experimental protocols and mechanistic pathways.

Core Identification and Physicochemical Properties
The fundamental identifiers for Fmoc-D-Isoleucine are its CAS and MDL numbers, which are

crucial for accurate procurement and regulatory compliance. Its physicochemical properties are

summarized in the table below, providing essential data for experimental design and execution.
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Property Value Reference(s)

CAS Number 143688-83-9 [1][2][3]

MDL Number MFCD00080291 [4]

Molecular Formula C₂₁H₂₃NO₄ [1][4]

Molecular Weight 353.41 g/mol [1][3]

Appearance White to off-white powder [4]

Purity
≥95% to >98.5% (depending

on the supplier)
[1][4]

Melting Point 149-152 °C [2]

Solubility

Soluble in DMF, DMSO, NMP,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

[1]

Storage Conditions
0 - 8 °C, Sealed in dry

conditions
[4]

The Role of Fmoc-D-Isoleucine in Solid-Phase
Peptide Synthesis (SPPS)
Fmoc-D-Isoleucine is a cornerstone of the Fmoc/tBu (tert-butyl) strategy in SPPS, a

methodology favored for its mild reaction conditions.[1][5] The incorporation of the D-amino

acid is particularly significant in drug development for several reasons:

Enhanced Proteolytic Resistance: Peptides containing D-amino acids exhibit increased

stability against enzymatic degradation in biological systems, leading to a longer half-life.[1]

Modulation of Secondary Structures: The presence of a D-amino acid can induce specific

turns or disrupt helical structures, allowing for the precise design of peptide conformations to

improve receptor binding and selectivity.[1]

Improved Bioavailability: The enhanced stability of peptides with D-amino acids often

translates to better pharmacokinetic profiles.[1]
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The general workflow of incorporating Fmoc-D-Isoleucine into a growing peptide chain on a

solid support is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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